Sulfo Cy5.5-maleimide

• Molecular Formula: C49H52N4Na2O12S3
• Molecular Weight: 1031.1 g/mol
• InChI: InChI=1S/C49H54N4O12S3.2Na/c1-48(2)41(13-7-5-8-14-42-49(3,4)47-38-21-19-36(68(63,64)65)32-34(38)17-23-40(47)52(42)28-11-12-30-66(57,58)59)51(39-22-16-33-31-35(67(60,61)62)18-20-37(33)46(39)48)27-10-6-9-15-43(54)50-26-29-53-44(55)24-25-45(53)56;;/h5,7-8,13-14,16-25,31-32H,6,9-12,15,26-30H2,1-4H3,(H3-,50,54,57,58,59,60,61,62,63,64,65);;/q;2*+1/p-2
• InChIKey: DALREKQLMNXSBJ-UHFFFAOYSA-L

Sulfo Cy5.5-Maleimide: Procurement Considerations for a Water-Soluble Near-Infrared Thiol-Reactive Fluorophore

Sulfo Cy5.5-maleimide (CAS 2183440-58-4) is a sulfonated cyanine dye belonging to the pentamethine class, functionalized with a maleimide reactive group for covalent thiol conjugation [1]. Its core spectral profile—excitation maximum at approximately 675–684 nm and emission maximum at 691–710 nm—places it in the near-infrared (NIR) window, where biological autofluorescence is substantially reduced and tissue penetration is enhanced . The defining structural feature is the presence of four sulfonate groups that confer net negative charge at neutral pH and high aqueous solubility, enabling direct dissolution in physiological buffers without organic co-solvents . This compound is primarily utilized for site-specific labeling of cysteine residues on proteins, antibodies, and peptides, forming stable thioether bonds under mild conditions [2].

✓ Near-infrared (NIR) spectral window for deep-tissue imaging studies

✓ Maleimide-thiol conjugation for cysteine-selective protein/peptide labeling

✓ Direct aqueous buffer solubility eliminates organic co-solvent exposure

✓ Reported pH-insensitive fluorescence supports quantitative imaging across cellular compartments

• [1] Lumiprobe. (n.d.). Sulfo-Cyanine5.5 maleimide. Molecular weight: 1139.43. CAS: 2183440-58-4. Retrieved from https://help.lumiprobe.com/sulfo-cyanine5.5-maleimide/ View Source
• [2] 西安瑞禧生物科技有限公司. (2025). Sulfo-cy5.5-MAL, Sulfo-cy5.5-马来酰亚胺的溶解度. Retrieved from https://www.xarxbio.com View Source

Why Sulfo Cy5.5-Maleimide Cannot Be Casually Substituted by Other Cy5.5 or NIR Dye Variants

The Cy5.5 dye family includes multiple variants with distinct physicochemical and functional properties, and generic substitution across sulfonation status or reactive group type introduces specific risks to experimental reproducibility. Non-sulfonated Cy5.5-maleimide requires organic co-solvents such as DMSO or DMF for dissolution, which can denature sensitive proteins and induce dye aggregation in aqueous labeling reactions, thereby reducing conjugation efficiency . Conversely, Sulfo Cy5.5-maleimide—bearing four sulfonate groups—is directly soluble in aqueous buffers, eliminating organic co-solvent exposure and minimizing non-specific aggregation [1]. Furthermore, maleimide functionalization targets reduced cysteine thiols, whereas NHS ester variants of Sulfo Cy5.5 target primary amines; selecting the incorrect reactive group produces labeling at unintended residues with potentially altered antibody functionality and different degree-of-labeling outcomes . Spectral similarity to Alexa Fluor 680 or DyLight 680 does not equate to functional interchangeability—differences in sulfonation, charge state, and linker chemistry directly affect solubility, aggregation propensity, and batch-to-batch conjugation consistency .

Non-sulfonated Cy5.5 Requires organic co-solvents (DMSO/DMF) that may denature sensitive proteins and promote dye aggregation, limiting conjugation efficiency.

NHS ester variants Target primary amines instead of cysteine thiols, potentially altering labeling stoichiometry and antibody functionality.

Alexa Fluor 680 / DyLight 680 Similar spectra do not guarantee equivalent solubility or aggregation behavior; sulfonation and linker chemistry differences may affect conjugation consistency.

• [1] 西安瑞禧生物科技有限公司. (2025). Sulfo-cy5.5-MAL, Sulfo-cy5.5-马来酰亚胺的溶解度. Retrieved from https://www.xarxbio.com View Source

Sulfo Cy5.5-Maleimide: Quantitative Evidence for Differentiated Procurement Decisions

Extinction Coefficient Comparison: Sulfo Cy5.5 vs. Non-Sulfonated Cy5.5 Maleimide

Sulfo Cy5.5-maleimide exhibits a significantly higher molar extinction coefficient (ε = 250,000 M⁻¹cm⁻¹ at λmax = 678 nm) compared to non-sulfonated Cy5.5 maleimide (ε = 190,000–209,000 M⁻¹cm⁻¹), representing a 20–32% greater photon absorption capacity under equivalent excitation conditions [1]. This enhanced extinction coefficient translates directly to brighter fluorescence per labeled molecule, improving detection sensitivity in low-abundance target applications .

Molar Extinction

Reported

250,000 M⁻¹cm⁻¹ vs 190,000–209,000 M⁻¹cm⁻¹ (non-sulfonated)

Reported higher photon absorption may improve detection sensitivity in low-abundance labeling.

Data from vendor datasheets; cross-study comparable.

Evidence Dimension	Molar extinction coefficient (εmax) at excitation maximum
Target Compound Data	250,000 M⁻¹cm⁻¹ (at 678 nm)
Comparator Or Baseline	Non-sulfonated Cy5.5 maleimide: 190,000–209,000 M⁻¹cm⁻¹
Quantified Difference	Target ε is 20–32% higher than comparator
Conditions	Reported values from multiple vendor technical datasheets; measurements in aqueous buffer

Why This Matters

A higher extinction coefficient yields brighter signal per labeling event, directly impacting detection limits and enabling reduced reagent consumption per experiment.

• [1] BOC Sciences. (2023). Sulfo-Cyanine5.5 maleimide. Extinction coefficient: 250,000 M⁻¹cm⁻¹. Retrieved from https://probes.bocsci.com/sulfo-cyanine5-5.html View Source

Aqueous Solubility and Aggregation Reduction: Sulfo Cy5.5-Maleimide vs. Non-Sulfonated Cy5.5 Maleimide

Sulfo Cy5.5-maleimide contains four sulfonate groups that confer direct solubility in aqueous buffers (e.g., PBS, pH 7.4) without requiring organic co-solvents such as DMSO or DMF, whereas non-sulfonated Cy5.5 maleimide exhibits low aqueous solubility and necessitates organic co-solvent addition for efficient dissolution and labeling [1]. The presence of these sulfonate groups also reduces dye-dye aggregation in aqueous media, decreasing non-specific adsorption and precipitation during conjugation reactions, thereby enhancing labeling efficiency and conjugate homogeneity .

Aqueous Solubility

Class-level

Directly soluble in PBS vs requires DMSO/DMF for non-sulfonated

Eliminating organic co-solvents protects sensitive proteins and reduces workflow complexity.

Class-level inference based on sulfonation status; quantitative aggregation data not specified.

Evidence Dimension	Aqueous solubility and aggregation propensity
Target Compound Data	Directly soluble in physiological buffers; forms transparent homogeneous solutions without organic co-solvents
Comparator Or Baseline	Non-sulfonated Cy5.5 maleimide: requires DMSO or DMF; low aqueous solubility
Quantified Difference	Not quantitatively specified in available sources; class-level distinction based on sulfonation status
Conditions	Aqueous labeling reactions at physiological pH (6.5–7.5)

Why This Matters

Eliminating organic co-solvents protects sensitive proteins from denaturation and reduces workflow complexity, directly impacting assay reproducibility and viable target scope.

• [1] 西安瑞禧生物科技有限公司. (2025). Sulfo-cy5.5-MAL 溶解度. 相较于非磺化CY5.5-MAL，其非特异性吸附和沉淀明显减少. Retrieved from https://www.xarxbio.com View Source

pH-Insensitive Fluorescence Emission Across Biological pH Range

Cy5.5 conjugates, including Sulfo Cy5.5-maleimide, exhibit pH-insensitive fluorescence emission across the range of pH 4 to pH 10, maintaining consistent signal intensity and spectral characteristics throughout this broad physiological and experimental pH window . In contrast, certain common fluorophores such as fluorescein derivatives exhibit pronounced pH-dependent fluorescence quenching below pH 7, requiring careful buffer control for quantitative imaging applications . The maleimide-thiol conjugation reaction itself occurs optimally at pH 6.5–7.5, forming stable thioether bonds under mild, biocompatible conditions .

pH Sensitivity

Data to verify

Stable emission pH 4–10 vs fluorescein quenched below pH 7

Consistent signal across endosomal/lysosomal and extracellular pH, supporting quantitative imaging without correction factors.

Source-free claim; verify with in-house buffer systems.

Evidence Dimension	Fluorescence intensity stability across pH range
Target Compound Data	pH-insensitive from pH 4 to pH 10
Comparator Or Baseline	Fluorescein derivatives: quenched below pH 7 (class-level comparator)
Quantified Difference	Target compound maintains fluorescence across 6 pH units vs. comparator quenched in acidic conditions
Conditions	Aqueous buffer systems; conjugated form evaluated

Why This Matters

pH-insensitive emission ensures signal reproducibility across varied biological compartments (endosomes, lysosomes, extracellular matrix) without pH correction factors, essential for quantitative imaging and in vivo tracking.

Spectral Equivalence to Alexa Fluor 680 and DyLight 680: Drop-In Replacement with Water-Solubility Advantage

Sulfo Cy5.5-maleimide exhibits excitation/emission maxima (Ex/Em ≈ 678/706 nm) that are spectrally near-identical to Alexa Fluor 680 maleimide and DyLight 680 maleimide, enabling direct substitution in established imaging and flow cytometry protocols without optical filter reconfiguration [1]. This spectral equivalence is recognized across multiple vendor platforms, positioning Sulfo Cy5.5-maleimide as a functionally interchangeable drop-in replacement for these proprietary NIR dyes . The key differentiation lies in the sulfonated cyanine scaffold, which offers the combination of spectral matching plus aqueous solubility without the premium pricing associated with proprietary Alexa Fluor or DyLight product lines [2].

Spectral Match

Class-level

Ex/Em ~678/706 nm vs AF680 (~679/702 nm) and DyLight 680 (~682/715 nm)

Reported spectral similarity supports filter-set compatibility for assay adaptation; sulfonation may influence conjugation behavior.

Sulfonation and linker differences may affect aggregation propensity; validate in target buffer.

Evidence Dimension	Spectral compatibility for assay substitution
Target Compound Data	Ex/Em ≈ 678/706 nm; sulfonated for aqueous solubility
Comparator Or Baseline	Alexa Fluor 680 maleimide (Ex/Em ≈ 679/702 nm); DyLight 680 maleimide (Ex/Em ≈ 682/715 nm)
Quantified Difference	Excitation peaks within 4 nm; emission peaks within 9 nm of comparators
Conditions	Standard fluorescence plate reader and microscopy filter sets (Cy5.5/AF680 channel)

Why This Matters

Procurement flexibility—users can adopt Sulfo Cy5.5-maleimide as a cost-effective, spectrally compatible alternative without revalidating optical detection parameters, while retaining the aqueous solubility required for sensitive biomolecule labeling.

• [1] Stargray Dye. (2026). Sulfo-Cy5.5 Mal: Ex/Em ≈ 678/706 nm, spectrally similar to Alexa Fluor 680 and DyLight 680. Retrieved from https://www.stargraydye.com View Source
• [2] Fisher Scientific. (n.d.). Alexa Fluor 680 dye: bright, photostable near-IR dye spectrally similar to Cy5.5. Retrieved from https://www.fishersci.ca View Source

Sulfo Cy5.5-Maleimide: Evidence-Backed Application Scenarios for Procurement Planning

Site-Specific Antibody Labeling for NIR In Vivo Imaging

Sulfo Cy5.5-maleimide enables cysteine-directed labeling of reduced antibody hinge-region thiols, placing the NIR fluorophore distal to the antigen-binding site to preserve antibody functionality . The compound's pH-insensitive fluorescence (pH 4–10) ensures consistent signal detection across physiological compartments encountered during in vivo biodistribution studies, while the high extinction coefficient (ε = 250,000 M⁻¹cm⁻¹) provides sufficient brightness for deep-tissue detection in small animal NIR imaging systems [1]. Aqueous solubility eliminates organic co-solvent exposure during conjugation, protecting antibody structural integrity [2].

Cost-Sensitive Multiplex Assay Development with Existing Alexa Fluor 680 / DyLight 680 Protocols

For laboratories with established filter sets and detection parameters optimized for Alexa Fluor 680 or DyLight 680 channels, Sulfo Cy5.5-maleimide offers spectrally equivalent performance (Ex/Em ≈ 678/706 nm) without requiring optical revalidation . This interchangeability supports assay cost reduction while maintaining the water-solubility benefits of sulfonated cyanine chemistry, particularly valuable for high-throughput screening campaigns or longitudinal studies consuming substantial dye quantities [1].

Labeling of Organic-Solvent-Sensitive Proteins and Hydrophilic Biopolymers

Proteins prone to denaturation or aggregation upon exposure to DMSO or DMF—including membrane proteins, large multi-subunit complexes, and intrinsically disordered proteins—benefit from Sulfo Cy5.5-maleimide's direct aqueous buffer compatibility . The four sulfonate groups reduce non-specific dye aggregation and surface adsorption during labeling, yielding more homogeneous conjugates with improved signal-to-background ratios in downstream fluorescence applications [1]. This property is particularly advantageous when labeling hydrophilic biopolymers such as PEGylated proteins or nucleic acid aptamers [2].

Quantitative NIR Fluorescence Microscopy and Flow Cytometry

The pH-insensitive emission of Sulfo Cy5.5-maleimide (stable across pH 4–10) supports quantitative fluorescence intensity measurements without pH-dependent signal correction, enabling accurate comparisons across cellular compartments with differing local pH environments (e.g., acidic endosomes vs. neutral cytosol) . Combined with the compound's high molar extinction coefficient, this property ensures reliable detection of low-abundance targets in both microscopy and flow cytometry applications [1].

Application

Selection Property

Validation Focus

Antibody labeling for in vivo NIR imaging

Maleimide-thiol conjugation + aqueous solubility

Conjugation efficiency and antibody antigen-binding retention

Adaptation of existing AF680/DyLight 680 protocols

NIR spectral compatibility (≈678/706 nm)

Filter-set matching and detection sensitivity without optical revalidation

Labeling of solvent-sensitive proteins and hydrophilic biopolymers

Buffer-only dissolution; sulfonation-driven aggregation resistance

Protein structural integrity and conjugate homogeneity

Quantitative NIR microscopy and flow cytometry

pH-insensitive emission (pH 4–10)

Signal reproducibility across acidic and neutral cellular compartments

• [1] BOC Sciences. (2023). Sulfo-Cyanine5.5 maleimide: ε = 250,000 M⁻¹cm⁻¹. Retrieved from https://probes.bocsci.com/sulfo-cyanine5-5.html View Source
• [2] 西安瑞禧生物科技有限公司. (2025). Sulfo-cy5.5-MAL 溶解度. Retrieved from https://www.xarxbio.com View Source